Cas no 1344463-19-9 (rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol)

• Product Name: rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol
• CAS No: 1344463-19-9
• MF: C₄H₈F₃NO
• MW: 143.10763168335
• CID: 6251526
• PubChem ID: 124518829
• Update Time: 2025-05-24

rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1344463-19-9
• rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol
• EN300-7427576

• Inchi： 1S/C4H8F3NO/c1-2(9)3(8)4(5,6)7/h2-3,9H,8H2,1H3/t2-,3+/m1/s1
• InChI Key： MAINWOGXJHYRLE-GBXIJSLDSA-N
• SMILES： FC([C@H]([C@@H](C)O)N)(F)F

Computed Properties

• Exact Mass: 143.05579836g/mol
• Monoisotopic Mass: 143.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol

Comprehensive Overview of rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol (CAS No. 1344463-19-9)

The compound rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol (CAS No. 1344463-19-9) is a chiral amino alcohol derivative featuring a trifluoromethyl group, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural properties, including the presence of both amino and hydroxyl functional groups, make it a versatile intermediate in organic synthesis. The trifluoromethyl moiety enhances the molecule's metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers are increasingly exploring its applications in the development of bioactive molecules, particularly in the context of fluorinated compounds, a trending topic in medicinal chemistry due to their improved pharmacokinetic profiles.

In recent years, the demand for chiral building blocks like rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol has surged, driven by the growing emphasis on enantioselective synthesis. The compound's stereochemical complexity allows for the creation of optically active pharmaceuticals, aligning with the industry's shift toward precision medicine. A frequent query in scientific forums revolves around the synthetic routes for this molecule, with many researchers seeking efficient methods to achieve high enantiomeric purity. Popular search terms such as "fluorinated amino alcohols" and "CAS 1344463-19-9 applications" reflect the compound's relevance in cutting-edge research.

From a technical standpoint, rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol exhibits notable stability under standard laboratory conditions, making it a practical choice for multistep syntheses. Its solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO) facilitates its use in diverse reaction setups. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and stereochemistry. The compound's melting point and boiling point data are frequently requested in material safety data sheets (MSDS), underscoring its importance in regulatory compliance.

The agrochemical sector has also shown interest in rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol, particularly for designing novel pesticides with enhanced environmental persistence. The trifluoromethyl group is known to improve the bioavailability of active ingredients, a feature highlighted in recent patents. Online discussions often center on the compound's structure-activity relationship (SAR), a hot topic in computational chemistry and molecular modeling. Searches for "fluorine in agrochemicals" and "chiral intermediates for crop protection" further demonstrate its interdisciplinary appeal.

Looking ahead, rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Its compatibility with green chemistry principles—such as catalytic asymmetric synthesis—resonates with the global push for sustainable manufacturing. As the scientific community continues to unravel its potential, this compound remains a focal point for innovation in organofluorine chemistry and beyond.